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For Researchers, Scientists, and Drug Development Professionals

Abstract
2,4'-Dichlorobenzophenone is a versatile chlorinated aromatic ketone that serves as a crucial

intermediate in various organic syntheses. Its chemical structure, featuring two chlorine atoms

on separate phenyl rings and a central carbonyl group, provides multiple reactive sites for

constructing complex molecular architectures. These application notes provide detailed

protocols for the use of 2,4'-Dichlorobenzophenone in the synthesis of antifungal agents and

as a photoinitiator in polymerization reactions. Additionally, a protocol for its synthesis via

Friedel-Crafts acylation is described.

Synthesis of Antifungal Agents: The Sertaconazole
Pathway
2,4'-Dichlorobenzophenone is a key precursor for the synthesis of imidazole antifungal

agents, such as sertaconazole. The synthesis begins with the reduction of the benzophenone

to the corresponding alcohol, followed by a series of substitutions to build the final active

pharmaceutical ingredient.

Reaction Pathway for Sertaconazole Synthesis
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2,4'-Dichlorobenzophenone Reduction
(e.g., NaBH4, Methanol) 1-(2,4'-Dichlorophenyl)ethanol Reaction with Imidazole

(e.g., DMF, NaOH) 1-(2,4'-Dichlorophenyl)-2-(1H-imidazol-1-yl)ethanol
Alkylation with

7-chloro-3-(chloromethyl)benzo[b]thiophene
(e.g., DMF, NaOH)

Sertaconazole
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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